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Thermal Stability & Performance Data

Get Quote

The thermal stabilization effectiveness of different tin neodecanoates in PVC follows this order: Dioctyltin >

Dibutyltin > Dimethyltin dineodecanoate [1].

The table below summarizes quantitative data on the thermal performance of various tin neodecanoates,

based on Congo red tests and thermal aging tests [1].

Thermal Aging

Optimal Ratio in 3-

Stabilizer Specific Congo Red .

Time (190°C) to Component System
Type Compound Test (180°C) . .

Discolor (Tin:CaSt2:ZnSt2)
Dimethyltin Dimethyltin Shortest Shortest time 5:4:1 (e.g.,, MTN5-C4Z71)
(DMTDN) Dineodecanoate stability time
Dibutyltin Dibutyltin Intermediate Intermediate 5:4:1 (e.g., BTN5-C471)
(DBTDN) Dineodecanoate stability time time
Dioctyltin Dioctyltin Longest Longest time 5:4:1 (e.g., OTN5-C4Z1)
(DOTDN) Dineodecanoate stability time
Calcium- CaSt2 & ZnSt2 Shorter than Shorter than tin- N/A (Typically used at
Zinc (CalZzn)  mixture (reference) tin-based based stabilizers  1.6:0.4 ratio)

stabilizers
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The thermal stability and lubricity are superior in three-component systems (e.g., tin neodecanoate + CaSt2

+ ZnSt2 in a 5:4:1 ratio) compared to tin neodecanoate used alone [1].

Experimental Protocols for Assessment

Here are the standard experimental methodologies used in the research to evaluate the thermal stability of

PVC compounds [1].

Sample Preparation

e Base Formula: PVC (SG-5 type) 100 phr (parts per hundred resin), plasticizer (DOTP) 10 phr, filler
(CaCO03) 35 phr, lubricant (Fischer-Tropsch wax) 1.5 phr [1].
e Mixing: Accurately weigh all components. Mix at high speed for 3 minutes. Pre-plasticize the mixture

in a hot oven at 120°C for 20 minutes, then cool to obtain a dry blend [1].

Congo Red Test (Static Thermal Stability)

e Standard: GB/T 2917.1-2002.
¢ Procedure:

(o]

[e]

o

Place 3.6 g of the PVC mixture into a test tube.

Position Congo red test paper 2.5 cm above the sample.

Immerse the test tube in a glycerol bath at a constant temperature of 180°C.
Record the time until the test paper turns blue, indicating HCI liberation due to PVC
decomposition.

Perform the test in duplicate and report the average value [1].

Thermal Aging Test

e Procedure:

o

Process the PVC mixture on a two-roll mill for 4 minutes (front roll at 190°C, back roll at 180°C)
to form a 1 mm thick sheet.

Cut the sheet into 15 mm x 15 mm squares.

Place squares in an oven at 190°C.

Observe and record the color changes of the PVC samples every 10 minutes [1].
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Thermogravimetric (TG) Analysis

¢ Instrument: Thermogravimetric Analyzer (e.g., TA Instruments SDT2960).
e Parameters:

o Atmosphere: Nitrogen.

Flow Rate: 100 mL/min.
Temperature Range: 25°C to 600°C.
Heating Rate: 10°C/min.

Sample Mass: 1 to 10 mg [1].

o

o

[¢]

[¢]

Research Workflow & Formulation Logic

The following diagrams illustrate the experimental workflow for evaluating thermal stability and the logic

for developing effective stabilizer formulations.
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Experimental workflow for assessing PVC thermal stability.
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Logic flow for developing multi-component stabilizer formulations.
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Key Research Insights

¢ Synergistic Stabilization: Combining tin neodecanoate with metal soaps like calcium stearate
(CaSt2) and zinc stearate (ZnSt2) creates a synergistic effect, outperforming single-component
stabilizers [1].

e Cost Reduction: A primary goal of this research was to find formulations that reduce the application
cost of tin neodecanoate without compromising performance [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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